Cas no 1993-97-1 (2-fluoro-6-(naphthalen-2-ylcarbonyl)benzoic acid)

• Product Name: 2-fluoro-6-(naphthalen-2-ylcarbonyl)benzoic acid
• CAS No: 1993-97-1
• MF: C₁₈H₁₁FO₃
• MW: 294.276548624039
• CID: 908682
• PubChem ID: 263289
• Update Time: 2025-04-19

2-fluoro-6-(naphthalen-2-ylcarbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-(naphthalen-2-ylcarbonyl)benzoic acid
• 2-fluoro-6-(naphthalene-2-carbonyl)benzoic acid
• CHEMBL2135394
• 1993-97-1
• NSC 97673
• SMR001797928
• DTXSID60294706
• NSC-97673
• NSC97673

• Inchi： 1S/C18H11FO3/c19-15-7-3-6-14(16(15)18(21)22)17(20)13-9-8-11-4-1-2-5-12(11)10-13/h1-10H,(H,21,22)
• InChI Key： IZZWXQCIMVPLIK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(=O)O)C(C1=CC=C2C=CC=CC2=C1)=O

Computed Properties

• Exact Mass: 294.06923
• Monoisotopic Mass: 294.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37